![molecular formula C14H9F3N2OS B2528028 2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile CAS No. 861414-12-2](/img/structure/B2528028.png)
2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
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Overview
Description
2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile, also known as MNTX, is a synthetic compound that has been developed for scientific research purposes. MNTX is a potent and selective antagonist of the mu-opioid receptor, which is a key target for the treatment of pain and addiction.
Mechanism of Action
2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile acts as a competitive antagonist of the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain and reward pathways. By binding to the mu-opioid receptor, this compound prevents the activation of this receptor by endogenous opioids such as endorphins and enkephalins. This results in a decrease in the analgesic and euphoric effects of opioids.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the analgesic and euphoric effects of opioids, without affecting other physiological functions such as respiration. This compound has also been shown to reduce the development of tolerance and dependence to opioids.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile in lab experiments is its selectivity for the mu-opioid receptor. This allows researchers to study the specific effects of this receptor without affecting other opioid receptors. However, one limitation of using this compound is its relatively low potency, which can make it difficult to achieve complete blockade of the mu-opioid receptor.
Future Directions
There are a number of future directions for research on 2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile. One area of research is the development of more potent and selective mu-opioid receptor antagonists. Another area of research is the evaluation of this compound as a potential treatment for pain and addiction in humans. Additionally, this compound could be used in combination with other drugs to enhance its therapeutic effects. Finally, this compound could be used to study the role of the mu-opioid receptor in other physiological functions such as mood and stress.
Conclusion:
In conclusion, this compound is a synthetic compound that has been developed for scientific research purposes. This compound is a potent and selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying this receptor. This compound has been shown to reduce the analgesic and euphoric effects of opioids, without affecting other physiological functions such as respiration. Although there are some limitations to using this compound in lab experiments, there are a number of future directions for research on this compound.
Synthesis Methods
The synthesis of 2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile involves a series of chemical reactions that start with the compound 3-methoxybenzaldehyde. This compound is reacted with 2-chloronicotinonitrile to form an intermediate product, which is then reacted with sodium hydrosulfide to produce this compound. The overall yield of this synthesis method is around 30%.
Scientific Research Applications
2-Mercapto-4-(3-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile has been widely used in scientific research to study the mu-opioid receptor and its role in pain and addiction. This compound has been shown to be a potent and selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying this receptor. This compound has also been used in preclinical studies to evaluate its potential as a treatment for pain and addiction.
Properties
IUPAC Name |
4-(3-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2OS/c1-20-9-4-2-3-8(5-9)10-6-12(14(15,16)17)19-13(21)11(10)7-18/h2-6H,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYEBFYWXMCLTBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(C(=S)NC(=C2)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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